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Compound of Interest

Compound Name: Manganese (1) chloride hydrate

Cat. No.: B7800987

An In-depth Technical Guide to Manganese (1) Chloride Tetrahydrate

For researchers, scientists, and drug development professionals, Manganese (ll) chloride
tetrahydrate (MnCl2-4H20) is a versatile inorganic compound with a range of applications in
chemical synthesis, molecular biology, and materials science. This guide provides core
technical data, experimental protocols, and visualizations to support its use in a laboratory
setting.

Core Identification
e CAS Number: 13446-34-9[1][2][3][4][5]
e Molecular Weight: 197.91 g/mol [1][5]

Physicochemical Properties

A summary of the key quantitative data for Manganese (Il) chloride tetrahydrate is presented
below for easy reference.
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Property Value Source(s)

Molecular Formula MnClz-4H20 [2][5]

Rose-colored or pale pink
Appearance _ _ [11[6]1[7]
crystalline solid

Melting Point 58 °C (decomposes) [111819]

Boiling Point 1190 °C (anhydrous) [1119]

Density 2.01 g/cm?3 [9]

Solubility in Water 1980 g/L (at 20 °C) [9]
3.5-6.0 (50 g/L solution at 25

pH [9]

OC)

Experimental Protocols

Detailed methodologies for key experiments involving Manganese (ll) chloride tetrahydrate are
provided below.

Synthesis of Manganese (lI) Chloride from Manganese
Metal

This protocol outlines the synthesis of Manganese (Il) chloride by reacting manganese metal
with hydrochloric acid.[10]

Materials:

Manganese metal (0.05-0.1 g)

10 M Hydrochloric acid (HCI)

10-mL Erlenmeyer flask

Boiling stone

Sand bath
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e Desiccator

Procedure:

Add a boiling stone to a pre-weighed 10-mL Erlenmeyer flask.

o Add approximately 0.05-0.1 g of manganese metal to the flask and record the precise mass.
[10]

e In a fume hood, carefully add about 1.5 mL of 10 M HCI to the flask.[10]

» Allow the reaction to proceed until the manganese metal has completely dissolved, which
may take 5 to 15 minutes.[10]

e Gently heat the flask on a sand bath to evaporate the excess water and acid, leaving the
solid Manganese (ll) chloride product.

o Cool the flask in a desiccator to prevent the hygroscopic product from absorbing atmospheric
moisture.[10]

e Once cooled, weigh the flask containing the final product to determine the actual yield.

Synthesis of Manganese (lI) Chloride from Manganese
(IV) Oxide

This alternative synthesis method uses Manganese (IV) oxide as the starting material.[11]
Materials:

e Manganese (1V) oxide (MnO32)

o Concentrated Hydrochloric acid (HCI)

e Manganese (ll) carbonate (MNnCOs)

Procedure:

» Heat a solution of concentrated hydrochloric acid.
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e Slowly add Manganese (IV) oxide to the hot acid. The MnO:2 acts as an oxidizing agent,
reacting with the HCI to produce Manganese (II) chloride and chlorine gas.[11]

e Once the initial reaction is complete, add Manganese (IlI) carbonate to the solution. This will
precipitate any iron impurities as iron (lll) hydroxide.[11]

« Filter the solution to remove the precipitate.

Evaporate the water from the filtrate to obtain the Manganese (lIl) chloride crystals.[11]

Preparation of a Manganese (llI) Chloride Solution in PBS

This protocol describes the dissolution of Manganese (Il) chloride tetrahydrate in Phosphate-
Buffered Saline (PBS).[12]

Materials:

Manganese (ll) chloride tetrahydrate

Phosphate-Buffered Saline (PBS) powder or tablets

Distilled water

Magnetic stirrer and stir bar (optional)

Sterile container

Procedure:

e Prepare the PBS solution according to the manufacturer's instructions by dissolving the
powder or tablets in distilled water.[12]

» Weigh the desired amount of Manganese (ll) chloride tetrahydrate.

e Slowly add the weighed compound to the PBS solution while stirring to aid dissolution.[12] A
magnetic stirrer can be used for this purpose.

« If necessary, gently warm the solution to ensure complete dissolution, but avoid excessive
heat.[12]
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¢ Adjust the final volume with distilled water if needed and verify the pH.
o (Optional) Filter the solution to remove any undissolved particulates.[12]
+ Transfer the final solution to a sterile, properly labeled container for storage.[12]

Visualizations

The following diagrams illustrate key processes and relationships involving Manganese (11)
chloride tetrahydrate.

Starting Materials

Manganese Metal Hydrochloric Acid

Reaction & Purificatign
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Caption: Workflow for the synthesis of Manganese (II) chloride.
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Caption: Key research and industrial applications of MnClz-4H20.

Applications in Research and Development

Manganese (II) chloride tetrahydrate is a valuable reagent in various scientific fields:

o Catalysis: It can act as a catalyst in organic synthesis, such as in the chlorination of organic
compounds and polymerization reactions.[1][6]

» Biochemical and Molecular Biology Research: It serves as a source of manganese (Il) ions,
which are essential cofactors for many enzymes.[13][14] It is also used to study the effects of
manganese on cellular processes, including its potential neurotoxicity.[14]

o Materials Science: The compound is used in the manufacturing of batteries, particularly as a
precursor for cathode materials in lithium-ion systems, helping to improve electrochemical
performance.[6][13]

e Medical Imaging: Due to its paramagnetic properties, it has been investigated and used as
an oral MRI contrast agent for the diagnostic evaluation of liver lesions.[15]
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o Analytical Chemistry: It is employed as a reference standard and a reagent in various
analytical techniques.[6][13] For instance, it is used in 32P-NMR to determine the size and
lamellarity of phospholipid vesicles.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. shop.chemsupply.com.au [shop.chemsupply.com.au]

e 2. strem.com [strem.com]

o 3. carlroth.com:443 [carlroth.com:443]

e 4. merckmillipore.com [merckmillipore.com]

o 5. &AL () PUKEY - |iksd (1) PUKEH) [sigmaaldrich.com]

e 6. Manganese(ll) Chloride: Properties, Uses, and Applications [ceramic-glazes.com]

e 7. Manganese Chloride Tetrahydrate: A Versatile Compound in Chemistry_Chemicalbook
[chemicalbook.com]

¢ 8. sigmaaldrich.com [sigmaaldrich.com]

e 9. Manganese chloride tetrahydrate | 13446-34-9 [chemicalbook.com]
¢ 10. flinnsci.com [flinnsci.com]

e 11. scribd.com [scribd.com]

e 12. researchgate.net [researchgate.net]

e 13. allanchem.com [allanchem.com]

¢ 14. medchemexpress.com [medchemexpress.com]

e 15. Manganese Chloride Tetrahydrate | CI2Mn.4H20 | CID 643989 - PubChem
[pubchem.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [CAS number and molecular weight of Manganese (lI)
chloride tetrahydrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7800987#cas-number-and-molecular-weight-of-
manganese-ii-chloride-tetrahydrate]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.ceramic-glazes.com/manganese-chloride-tetrahydrate
https://allanchem.com/manganese-chloride-tetrahydrate-battery-catalyst-lab-grade-insights/
https://www.ceramic-glazes.com/manganese-chloride-tetrahydrate
https://www.benchchem.com/product/b7800987?utm_src=pdf-custom-synthesis
https://shop.chemsupply.com.au/documents/P8JF7N31.pdf
https://www.strem.com/product/93-2534
https://www.carlroth.com/medias/SDB-5304-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMzE5MTh8YXBwbGljYXRpb24vcGRmfGFHRmtMMmhpWWk4NU1qTXpNRFkzTXpRek9UQXlMMU5FUWw4MU16QTBYMGRDWDBWT0xuQmtaZ3wyNjcwY2I0NjkxMmEyMjhlYTczNWRmMjRjY2IwNDIwZmNkMDA2YWRiMjU4NDIzNmJkZmJmNzlhZTdjMmU0ZGFi
https://www.merckmillipore.com/MY/en/product/ManganeseII-chloride-tetrahydrate,MDA_CHEM-105927
https://www.sigmaaldrich.com/HK/zh/substance/manganeseiichloridetetrahydrate1979113446349
https://www.ceramic-glazes.com/manganese-chloride-tetrahydrate
https://www.chemicalbook.com/article/manganese-chloride-tetrahydrate-a-versatile-compound-in-chemistry.htm
https://www.chemicalbook.com/article/manganese-chloride-tetrahydrate-a-versatile-compound-in-chemistry.htm
https://www.sigmaaldrich.com/HK/zh/sds/sigald/m3634
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7723771.htm
https://www.flinnsci.com/api/library/Download/5ec00fae345c4834b8fdc097cb7af61f
https://www.scribd.com/document/412941161/Experiment-5-Sem2
https://www.researchgate.net/post/How_to_dissolve_ManganeseII_chloride_tetrahydrate_into_PBS
https://allanchem.com/manganese-chloride-tetrahydrate-battery-catalyst-lab-grade-insights/
https://www.medchemexpress.com/manganese-chloride-tetrahydrate-molecular-biology-grade-99-0-kt.html
https://pubchem.ncbi.nlm.nih.gov/compound/Manganese-Chloride-Tetrahydrate
https://pubchem.ncbi.nlm.nih.gov/compound/Manganese-Chloride-Tetrahydrate
https://www.benchchem.com/product/b7800987#cas-number-and-molecular-weight-of-manganese-ii-chloride-tetrahydrate
https://www.benchchem.com/product/b7800987#cas-number-and-molecular-weight-of-manganese-ii-chloride-tetrahydrate
https://www.benchchem.com/product/b7800987#cas-number-and-molecular-weight-of-manganese-ii-chloride-tetrahydrate
https://www.benchchem.com/product/b7800987#cas-number-and-molecular-weight-of-manganese-ii-chloride-tetrahydrate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7800987?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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